(2R,4R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid

• IUPAC Name: (2R,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H18FNO4/c21-12-9-18(19(23)24)22(10-12)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)/t12-,18-/m1/s1
• InChI Key: CJEQUGHYFSTTQT-KZULUSFZSA-N
• Canonical SMILES: C1C(CN(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)F
• Isomeric SMILES: C1[C@H](CN([C@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)F
• Molecular Formula: C20H18FNO4
• Molecular Weight: 355.4 g/mol
• CAS RN: 1932387-77-3

Description

(2R,4R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C20H18FNO4 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound (2R,4R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Biocatalyst Inhibition by Carboxylic Acids

Carboxylic acids, including hexanoic, octanoic, decanoic, and lauric acids, can inhibit engineered microbes like Escherichia coli and Saccharomyces cerevisiae, affecting their ability to produce desired yields and titers of biorenewable fuels and chemicals. Strategies to increase microbial robustness against such inhibition include metabolic engineering to alter cell membrane properties and pH regulation (Jarboe, Royce, & Liu, 2013).

Fluorinated Carboxylic Acids and Alternatives

The transition from long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) to safer alternatives is ongoing due to environmental and health concerns. Over 20 fluorinated substances have been identified as replacements in various applications, though their safety remains uncertain, highlighting a need for more data for risk assessment and management (Wang, Cousins, Scheringer, & Hungerbühler, 2013).

Antioxidant, Microbiological, and Cytotoxic Activity of Carboxylic Acids

A study comparing the structural differences among selected carboxylic acids (e.g., benzoic acid, cinnamic acid) revealed their varying effects on antioxidant, antimicrobial, and cytotoxic activities. Such insights are crucial for developing new therapeutic agents and understanding the molecular basis of their activities (Godlewska-Żyłkiewicz et al., 2020).

Biomass-derived Levulinic Acid in Drug Synthesis

Levulinic acid (LEV), derived entirely from biomass, has emerged as a key building block in drug synthesis. Its versatility and economic benefits are highlighted in cancer treatment, medical materials, and other fields, showcasing the potential of carboxylic acids in sustainable pharmaceutical manufacturing (Zhang et al., 2021).

Carboxylic Acid Bioisosteres in Drug Design

The carboxylic acid moiety, featured in numerous drugs, sometimes poses challenges such as toxicity or limited bioavailability. Bioisosteres, or chemical substitutes that mimic the biological effects of carboxylic acids, have been explored to overcome these obstacles, leading to drugs with improved profiles (Horgan & O’ Sullivan, 2021).